Cas no 2648862-24-0 ((5S)-5-(bromomethyl)-5H,6H,7H-pyrrolo1,2-aimidazole)

• Product Name: (5S)-5-(bromomethyl)-5H,6H,7H-pyrrolo1,2-aimidazole
• CAS No: 2648862-24-0
• MF: C₇H₉BrN₂
• MW: 201.063760519028
• MDL: MFCD34167647
• CID: 5643980
• PubChem ID: 155973805
• Update Time: 2025-05-30

(5S)-5-(bromomethyl)-5H,6H,7H-pyrrolo1,2-aimidazole Chemical and Physical Properties

Names and Identifiers

• 2648862-24-0
• (5S)-5-(bromomethyl)-5H,6H,7H-pyrrolo[1,2-a]imidazole
• EN300-28221479
• (5S)-5-(bromomethyl)-5H,6H,7H-pyrrolo1,2-aimidazole

• MDL： MFCD34167647
• Inchi： 1S/C7H9BrN2/c8-5-6-1-2-7-9-3-4-10(6)7/h3-4,6H,1-2,5H2/t6-/m0/s1
• InChI Key： XRHGTONKTCSFNB-LURJTMIESA-N
• SMILES： BrC[C@@H]1CCC2=NC=CN12

Computed Properties

• Exact Mass: 199.99491g/mol
• Monoisotopic Mass: 199.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 17.8Ų

Additional information on (5S)-5-(bromomethyl)-5H,6H,7H-pyrrolo1,2-aimidazole

Comprehensive Overview of (5S)-5-(bromomethyl)-5H,6H,7H-pyrrolo[1,2-a]imidazole (CAS No. 2648862-24-0)

(5S)-5-(bromomethyl)-5H,6H,7H-pyrrolo[1,2-a]imidazole (CAS No. 2648862-24-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated derivative of pyrroloimidazole is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the bromomethyl functional group and the fused pyrrolo[1,2-a]imidazole ring system, make it a valuable building block for drug discovery and material science applications.

The compound's CAS number 2648862-24-0 serves as a unique identifier in chemical databases, ensuring precise tracking in research and industrial applications. Researchers often search for "buy (5S)-5-(bromomethyl)-5H,6H,7H-pyrrolo[1,2-a]imidazole" or "2648862-24-0 supplier" when sourcing this material for synthetic projects. The growing demand for this compound reflects its importance in modern medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies.

From a chemical perspective, (5S)-5-(bromomethyl)-5H,6H,7H-pyrrolo[1,2-a]imidazole exhibits several interesting properties. The bromine atom at the 5-position provides an excellent handle for further functionalization through various cross-coupling reactions, making it a versatile intermediate. The pyrrolo[1,2-a]imidazole core structure contributes to the compound's potential biological activity, as similar scaffolds are found in many pharmacologically active compounds.

In pharmaceutical applications, this compound has shown promise in the synthesis of potential drug candidates. Recent studies have explored its use in creating novel small molecule therapeutics, particularly in areas such as oncology and inflammation. The ability to modify the bromomethyl group allows medicinal chemists to rapidly generate diverse analogs for structure-activity relationship studies, accelerating drug discovery efforts.

The synthesis of (5S)-5-(bromomethyl)-5H,6H,7H-pyrrolo[1,2-a]imidazole typically involves multi-step organic transformations starting from readily available precursors. Key steps often include the construction of the pyrrolo[1,2-a]imidazole core followed by selective bromination at the 5-position. Researchers frequently search for "synthesis of 2648862-24-0" or "preparation method for (5S)-5-(bromomethyl)pyrroloimidazole" to access detailed protocols for producing this valuable intermediate.

Quality control of CAS 2648862-24-0 is crucial for research applications, with analytical techniques such as HPLC, NMR, and mass spectrometry being commonly employed to verify purity and structure. The compound's stability profile and storage conditions are also important considerations, as the bromomethyl group can be reactive under certain conditions. Proper handling and storage in anhydrous environments are typically recommended to maintain the compound's integrity.

From a commercial perspective, the market for (5S)-5-(bromomethyl)-5H,6H,7H-pyrrolo[1,2-a]imidazole has been growing steadily, driven by increasing research activities in pharmaceutical and biotechnology sectors. Suppliers often highlight the compound's high purity and batch-to-batch consistency as key selling points. Pricing trends for 2648862-24-0 vary depending on quantity, purity, and supplier, with custom synthesis options available for large-scale requirements.

Regulatory aspects of (5S)-5-(bromomethyl)-5H,6H,7H-pyrrolo[1,2-a]imidazole are important for research and commercial use. While not classified as hazardous under standard regulations, proper laboratory safety protocols should always be followed when handling this compound. Material Safety Data Sheets (MSDS) provide detailed information about handling, storage, and disposal procedures for CAS 2648862-24-0.

Future research directions for this compound include exploring its potential in new therapeutic areas and developing more efficient synthetic routes. The unique pyrrolo[1,2-a]imidazole scaffold continues to attract interest from medicinal chemists, particularly in fragment-based drug discovery approaches. As the demand for novel heterocyclic building blocks grows, (5S)-5-(bromomethyl)-5H,6H,7H-pyrrolo[1,2-a]imidazole is likely to remain an important tool in chemical research and development.

For researchers working with 2648862-24-0, it's important to stay updated on the latest applications and synthetic methodologies. Scientific literature and patent databases regularly feature new uses for this compound, particularly in the development of kinase inhibitors and other targeted therapies. The compound's versatility and the growing interest in pyrrolo[1,2-a]imidazole derivatives suggest that it will continue to play a significant role in pharmaceutical research for years to come.